Cas no 2229604-59-3 (3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid)

• Product Name: 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid
• CAS No: 2229604-59-3
• MF: C₁₆H₂₃NO₆
• MW: 325.3569252491
• CID: 6259059
• PubChem ID: 165664010
• Update Time: 2025-05-23

3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid
• 3-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-5-methoxyphenyl)butanoic acid
• 2229604-59-3
• EN300-1897024

• Inchi： 1S/C16H23NO6/c1-9(6-13(18)19)10-7-11(14(20)12(8-10)22-5)17-15(21)23-16(2,3)4/h7-9,20H,6H2,1-5H3,(H,17,21)(H,18,19)
• InChI Key： HAARYQFOQCYOBA-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C(C)CC(=O)O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.15253745g/mol
• Monoisotopic Mass: 325.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid

Comprehensive Overview of 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid (CAS No. 2229604-59-3)

3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid (CAS No. 2229604-59-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and hydroxy-methoxyphenyl moiety, is widely utilized in peptide synthesis and drug development. Its unique structure makes it a valuable intermediate for designing bioactive molecules, particularly in the fields of anti-inflammatory and neuroprotective agents.

The growing interest in 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid is driven by its potential applications in targeted drug delivery and enzyme inhibition. Researchers are increasingly exploring its role in modulating oxidative stress pathways, a hot topic in age-related diseases and metabolic disorders. The compound's Boc-protected amine functionality ensures stability during synthetic processes, while its carboxylic acid group allows for further derivatization, making it a versatile building block in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, CAS No. 2229604-59-3 aligns with the demand for environmentally friendly intermediates. Its synthesis often involves catalytic methods and solvent-free reactions, addressing concerns about chemical waste reduction. This aspect resonates with the industry's shift toward eco-friendly pharmaceuticals, a trend frequently searched by professionals in organic synthesis and process optimization.

Another area of exploration for 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid is its potential in cancer research. Preliminary studies suggest its derivatives may interact with kinase enzymes, a focal point in precision medicine. The compound's aryl butanoic acid scaffold is structurally similar to known non-steroidal anti-inflammatory drugs (NSAIDs), sparking investigations into its COX-2 selectivity and side effect profiles.

From a commercial perspective, CAS No. 2229604-59-3 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and purity (>98%) are critical factors for buyers, often searched alongside terms like bulk synthesis and GMP-grade intermediates. Analytical data, including HPLC and NMR spectra, are typically provided to ensure compliance with quality control standards.

In summary, 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)butanoic acid represents a multifaceted compound with promising applications in drug discovery and biochemical research. Its structural features and synthetic adaptability position it as a key player in advancing therapeutic innovations, while its alignment with sustainability goals enhances its relevance in modern chemistry.